4-Chloro-N-[1-(N-hydroxycarbamimidoyl)-cyclohexyl]-benzamide

Specification

• Molecular Formula: C14H18ClN3O2
• Molecular Weight: 295.76 g/mol
• IUPAC Name: 4-chloro-N-[1-[(Z)-N'-hydroxycarbamimidoyl]cyclohexyl]benzamide
• Standard InChI: InChI=1S/C14H18ClN3O2/c15-11-6-4-10(5-7-11)12(19)17-14(13(16)18-20)8-2-1-3-9-14/h4-7,20H,1-3,8-9H2,(H2,16,18)(H,17,19)
• Standard InChI Key: XVQAYPPJXZBDCR-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC(CC1)(/C(=N/O)/N)NC(=O)C2=CC=C(C=C2)Cl
• SMILES: C1CCC(CC1)(C(=NO)N)NC(=O)C2=CC=C(C=C2)Cl
• Canonical SMILES: C1CCC(CC1)(C(=NO)N)NC(=O)C2=CC=C(C=C2)Cl

Introduction

Structural and Molecular Characteristics

Chemical Identity and Nomenclature

The compound’s IUPAC name, 4-chloro-N-[1-[(Z)-N'-hydroxycarbamimidoyl]cyclohexyl]benzamide, reflects its core structure:

• Benzamide backbone: A benzene ring substituted with a chlorine atom at the para position (4-chloro) and an amide group.

• Cyclohexyl group: A six-membered cycloalkane attached to the amide nitrogen.

• Hydroxycarbamimidoyl moiety: A functional group (–C(=N–OH)–NH₂) contributing to hydrogen bonding and metal coordination potential.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₁₄H₁₈ClN₃O₂
Molecular Weight	295.76 g/mol
CAS Number	912771-01-8
SMILES	C1CCC(CC1)(C(=NO)N)NC(=O)C2=CC=C(C=C2)Cl
InChI Key	XVQAYPPJXZBDCR-UHFFFAOYSA-N

Spectroscopic and Computational Data

• 3D Conformation: The cyclohexyl group adopts a chair conformation, minimizing steric strain, while the hydroxycarbamimidoyl group participates in intramolecular hydrogen bonding.

• Electronic Properties: The electron-withdrawing chlorine and amide groups polarize the benzene ring, enhancing electrophilic reactivity at the meta and para positions.

Synthesis and Optimization

Synthetic Routes

While explicit protocols for this compound are scarce, analogous benzamides are synthesized via:

• Amide Coupling: Reacting 4-chlorobenzoic acid derivatives with amines (e.g., 1-aminocyclohexane) using coupling agents like DCC (dicyclohexylcarbodiimide).

• Cyclization Reactions: Introducing the hydroxycarbamimidoyl group via nitrile intermediates, followed by hydroxylamine treatment.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Amide Formation	DCC, acetone, RT, 40 min	70–85
Hydroxycarbamimidoyl	NH₂OH·HCl, K₂CO₃, ethanol, reflux	50–65

Purification and Characterization

• Chromatography: Silica gel column chromatography (hexane/ethyl acetate, 7:3) isolates the product.

• Spectroscopic Confirmation:

  • ¹H NMR: δ 1.26 (–CH₃), 3.78 (–CH₂–), 7.13–8.61 (aromatic protons).

  • HRMS: [M+H]⁺ peak at m/z 296.1164 (calculated: 296.1168).

Biological Activities and Applications

Table 3: Comparative Bioactivity of Benzamide Analogs

Compound	Target Enzyme	IC₅₀/Ki
7h	Botrytis cinerea	EC₅₀ = 17.39 µg/mL
13f	Sclerotinia sclerotiorum	EC₅₀ = 6.67 mg/L
JW8	BACE1	IC₅₀ = 9.01 µM

Antifungal and Agricultural Applications

• Fungicidal Activity: Analogs with chloro substituents show EC₅₀ values <10 mg/L against Sclerotinia sclerotiorum and Botrytis cinerea.

• SAR Insights: Electron-withdrawing groups (e.g., –Cl, –CF₃) enhance antifungal potency by 2–5× compared to electron-donating groups (–OCH₃).

Shipping Type	Cost (USD)
Limited Quantity	15–60
International Accessible	200+

Future Directions and Research Gaps

• Mechanistic Studies: Elucidate binding modes with AChE/CA using X-ray crystallography.

• In Vivo Efficacy: Evaluate pharmacokinetics and toxicity in murine models.

• Structural Optimization: Introduce fluorinated or sulfonamide groups to enhance blood-brain barrier penetration.